2-amino-N-methyl-2-(4-methylphenyl)acetamidehydrochloride

Specification

• Molecular Formula: C10H15ClN2O
• Molecular Weight: 214.69 g/mol
• IUPAC Name: 2-amino-N-methyl-2-(4-methylphenyl)acetamide;hydrochloride
• Standard InChI: InChI=1S/C10H14N2O.ClH/c1-7-3-5-8(6-4-7)9(11)10(13)12-2;/h3-6,9H,11H2,1-2H3,(H,12,13);1H
• Standard InChI Key: PLAWSEMHFCEICO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C(=O)NC)N.Cl

Introduction

2-Amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride is a chemical compound of significant interest in pharmaceutical research due to its potential biological activity. This compound belongs to the class of acetamides, which are organic compounds containing an acetamide functional group. The molecular weight of this compound is approximately 214.7 g/mol, and its CAS number is 2751610-61-2.

Synthesis and Industrial Production

The synthesis of 2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride typically involves the reaction of specific amines and acetamides. Industrial production mirrors laboratory synthesis but is performed on a larger scale using specialized reactors to ensure high yield and purity, often achieved through recrystallization techniques.

Chemical Reactions and Interactions

This compound undergoes several types of chemical reactions, including those with oxidizing agents like hydrogen peroxide and reducing agents such as sodium borohydride. Controlled temperatures and pH levels are crucial for achieving desired outcomes during these reactions.

Biological Activity and Applications

The primary applications of 2-amino-N-methyl-2-(4-methylphenyl)acetamide hydrochloride lie within scientific research, particularly in pharmaceutical development. Its potential biological activity makes it a valuable compound for studying pharmacological properties.

Comparison with Similar Compounds

While detailed comparisons with other compounds like 2-amino-N-methyl-2-(2-methylphenyl)acetamide hydrochloride are not extensively documented in reliable sources, both compounds share structural similarities but differ in their phenyl substituents, which can affect their reactivity and biological activity.

Research Findings and Future Directions